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Compound of Interest

Compound Name: 3-Cyano-4-nitropyridine
CAS No.: 1003711-76-9
Cat. No.: B1626991
Get Quote
. J

Introduction: Compound Profile

3-Cyano-4-nitropyridine (also known as 4-nitro-3-pyridinecarbonitrile) is a high-value
heterocyclic intermediate, primarily used as a scaffold in the synthesis of kinase inhibitors and
other bioactive pyridine derivatives.

Its chemical utility stems from the 4-nitro group, which acts as an excellent leaving group for
Nucleophilic Aromatic Substitution (

), activated by both the pyridine nitrogen and the electron-withdrawing cyano group at the 3-
position. However, this same reactivity profile necessitates rigorous safety protocols to prevent
runaway exotherms and toxic release events.
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Property Specification

CAS Number 11874-81-0

Molecular Formula

Molecular Weight 149.11 g/mol
Appearance Pale yellow to yellow crystalline solid
Storage Condition 2-8°C, Inert Atmosphere (Argon/Nitrogen)

) Acute Toxicity (Oral/Dermal), Skin Sensitizer,
Primary Hazards . .
Reactive (High Energy)

Module 1: Critical Safety & Handling Protocols

WARNING: This compound possesses a "Dual-Hazard" profile:

o Energetic Instability: The nitro group on an electron-deficient ring renders the compound
susceptible to rapid thermal decomposition.

o Cyanide Potential: Under acidic conditions or thermal stress, the cyano moiety may release
hydrogen cyanide (HCN) or toxic nitrogen oxides (

FAQ: Exposure & Emergency Response

Q: What is the immediate protocol for a spill outside the fume hood? A: Do not attempt to

sweep dry dust.
o Evacuate: Clear the immediate area (radius 5m) to prevent inhalation of dust.

e PPE Upgrade: Response team must wear Tyvek suits and P100/N95 respiratory protection
(or SCBA for large quantities >50g).

o Neutralization: Cover the spill with a wet absorbent pad (propylene glycol or water-
dampened sand) to prevent dust aerosolization.
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» Disposal: Collect into a sealed container labeled "Toxic Organic Waste." DO NOT use acidic
cleaning agents (risk of HCN evolution).

Q: Can | store this compound on a standard chemical shelf? A:No.

o Temperature: Must be stored at 2-8°C. Room temperature storage accelerates the
degradation of the nitro group, leading to pressure buildup in sealed vials.

o Atmosphere: Store under Argon or Nitrogen. Moisture initiates hydrolysis of the nitrile group
to an amide, which is a common impurity source.

Visual Guide: Safe Handling Decision Tree
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Start: Handling 3-Cyano-4-nitropyridine

Check Physical State

Solid / Powder In Solution

Is Fume Hood Airflow > 0.5 m/s?

Solvent Selection

Is Anti-Static Gun Used?

No (Dust Explosion Risk) on-Nucleophilic Only

Weighing Procedure STOP: Correct Engineering Controls

Proceed with Synthesis

Click to download full resolution via product page

Figure 1: Decision logic for safe handling. Note the critical check for static dissipation due to the
shock-sensitivity potential of dry nitro-heterocycles.
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Module 2: Reaction Troubleshooting (Synthesis & Scale-

Up)

This section addresses common failures when using 3-Cyano-4-nitropyridine as an

electrophile in

reactions.

bleshaat hle- hetic Eall

Symptom

Probable Cause

Corrective Action

Mechanism Ref

Reaction turns
black/tarry

immediately

Exothermic
Decomposition. The
nitro group is
thermally unstable;
the reaction
temperature is too
high.

Cool reaction to -10°C
before adding
nucleophile. Add

nucleophile dropwise.

Nitro-group lability [1]

Low Yield (<40%)

Hydrolysis. Moisture
in solvent is
hydrolyzing the -CN
group to -CONH2

(amide).

Use anhydrous
solvents (THF, DMF,
MeCN) and molecular

sieves.

Nitrile hydrolysis [2]

No Reaction (SM

Recovery)

Weak Nucleophile.
The 4-nitro group is
reactive, but requires
a base to scavenge

the leaving group (

).

Add a non-
nucleophilic base
(DIPEA,

). Ensure nucleophile

is deprotonated.

Activation [3]

Unexpected By-

Oxidation. Formation
of Pyridine N-Oxide

Avoid strong oxidizers
during workup. Check

N-Oxidation [4]

product (M+16) ] purity of starting
during workup. ]
material.
FAQ: Process Optimization
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Q: Which solvents are incompatible with this compound? A: Avoid nucleophilic solvents (e.g.,
Alcohols, Water, Primary Amines) unless they are the intended reactant. The 4-nitro position is
so electrophilic that methanol or ethanol will displace the nitro group even at mild temperatures,

forming the methoxy/ethoxy ether impurity.

o Recommended: Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (MeCN).
e Avoid: MeOH, EtOH, Water (unless intended).

Q: How do | quench the reaction safely? A: The leaving group is the nitrite ion (

). Upon quenching with acid, this can form nitrous acid (
), which is unstable.

e Protocol: Quench into a biphasic mixture of saturated aqueous

and organic solvent. This keeps the nitrite solubilized in the aqueous layer and prevents the
formation of

gases.

Visual Guide:

Reaction Logic
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3-Cyano-4-nitropyridine Attack at C4

Meisenheimer Complex ULREI O SNOPI 4 S bstituted-3-cyanopyridine

(Transient) Leaving Group
Nucleophile (H-Nu) \
S H+ By-Product: Nitrite Salt
Base (DIPEA/K2CO3) cavenses

Click to download full resolution via product page
Figure 2: Mechanistic pathway for Nucleophilic Aromatic Substitution (

) on the pyridine ring. Control of the intermediate complex is temperature-dependent.

Module 3: Waste & Disposal

Q: Can this go into general organic waste? A:Absolutely NOT.

e Segregation: It must be segregated into "Cyanide-Contaminated" or "High Hazard" waste
streams depending on facility regulations.

e pH Control: Ensure the waste container is kept basic (pH > 10).

o Reasoning: If the waste stream becomes acidic, any liberated cyanide ions (from nitrile
hydrolysis or degradation) will form Hydrogen Cyanide (HCN) gas, which is lethal.

o Labeling: Clearly mark containers: "Contains Nitropyridines & Cyanides - DO NOT ACIDIFY."
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o PubChem.4-Nitropyridine Properties and Stability. National Library of Medicine. Available at:
[Link]

e Sigma-Aldrich. *

 To cite this document: BenchChem. [Technical Support Guide: 3-Cyano-4-nitropyridine
(CAS: 11874-81-0)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1626991/docs#technical-support-guide-3-cyano-4-
nitropyridine-cas-11874-81-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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